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Compound of Interest

Compound Name: ONO-8590580

Cat. No.: B15620801 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ONO-8590580 is not publicly available. The

following guidance is based on best practices for handling potent pharmaceutical compounds

and should be supplemented by a thorough risk assessment conducted by qualified personnel.

Always consult with your institution's Environmental Health and Safety (EH&S) department for

specific protocols and requirements.

This document provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling ONO-8590580. It includes operational

and disposal plans designed to minimize exposure and ensure a safe laboratory environment.

Immediate Safety and Hazard Assessment
Given that ONO-8590580 is a potent, selective GABAA α5 negative allosteric modulator, it

should be handled as a highly potent active pharmaceutical ingredient (HPAPI).[1] The primary

concerns when handling such compounds are to prevent inhalation, ingestion, and skin

contact. A comprehensive risk assessment should be performed before any handling of the

compound.

Key Hazard Considerations:

Toxicological Properties: The full toxicological profile of ONO-8590580 is not widely

documented. As a potent neuromodulator, it has the potential for significant biological effects

at low doses.
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Physical Form: Typically supplied as a powder, there is a high risk of aerosolization during

weighing and solution preparation.

Routes of Exposure: The primary routes of occupational exposure are inhalation of airborne

particles, dermal contact, and accidental ingestion.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure. The level of PPE should

be determined by the specific laboratory procedure and the quantity of the compound being

handled.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator with a

face shield- Disposable solid-

front lab coat with tight-fitting

cuffs- Double-gloving with

chemical-resistant gloves (e.g.,

nitrile)- Disposable sleeves

High risk of aerosolization and

inhalation of potent powders.

Full respiratory and skin

protection is essential.[2]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.[2]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate gloves for the

solvent and compound

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.

General Laboratory Operations
- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to

protect against incidental

contact.
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Operational Plans: Step-by-Step Handling
Procedures
A systematic approach to handling ONO-8590580 is essential to ensure safety from receipt to

disposal.

Compound Receipt and Storage
Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage in a

designated receiving area.

Verify Labeling: Confirm that the container is clearly labeled with the compound name, batch

number, and any hazard warnings.

Storage: Store ONO-8590580 in a securely sealed, clearly labeled container in a designated,

restricted-access area. Follow the supplier's recommendations for storage temperature,

which is typically at -20°C for the solid form.

Weighing and Solution Preparation
Use of Engineering Controls: All handling of powdered ONO-8590580 must be conducted

within a certified chemical fume hood, a ventilated balance enclosure, or a glove box to

minimize inhalation exposure.

Prepare Work Area: Before starting, ensure the work area is clean and decontaminated.

Cover the work surface with absorbent, disposable bench paper.

Don PPE: Put on the appropriate PPE as outlined in the table above.

Weighing: Carefully weigh the desired amount of the compound using a tared weigh boat.

Use anti-static techniques to prevent dispersal of the powder.

Solution Preparation: Prepare solutions within the fume hood. Slowly add the solvent to the

powder to avoid splashing. Ensure the compound is fully dissolved before removing the

solution from the fume hood.

Spill Management
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Evacuate: In case of a spill, evacuate the immediate area.

Notify: Inform the laboratory supervisor and EH&S department immediately.

Secure Area: Restrict access to the spill area.

Clean-up: Only trained personnel with appropriate PPE should clean up the spill using a spill

kit containing absorbent materials, deactivating agents (if known), and waste disposal bags.

Disposal Plan
All waste contaminated with ONO-8590580 must be treated as hazardous waste and disposed

of according to institutional and local regulations.

Waste Type Disposal Procedure Rationale

Unused Compound

- Collect in a clearly labeled,

sealed container.- Dispose of

through a certified hazardous

waste vendor.

To prevent environmental

contamination and accidental

exposure.

Contaminated Labware (vials,

pipette tips, etc.)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

To prevent injury and

contamination from sharps and

residual compound.

Contaminated PPE (gloves,

lab coat, etc.)

- Carefully doff PPE to avoid

self-contamination.- Place in a

sealed bag or container

labeled as hazardous waste.

To prevent secondary

contamination from used

protective equipment.

Liquid Waste (solutions

containing ONO-8590580)

- Collect in a sealed, chemical-

resistant container.- Label with

the full chemical name and

concentration.- Dispose of

through the institutional

hazardous waste program.

To ensure proper handling and

disposal of potentially

hazardous chemical solutions.
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Experimental Protocols
The following are examples of experimental methodologies involving ONO-8590580, as

described in the scientific literature.

In Vivo Cognitive Deficit Model in Rats
Objective: To investigate the effect of ONO-8590580 on cognitive deficits induced by MK-801

and scopolamine.

Animals: Male Sprague-Dawley rats.

Procedure:

Administer ONO-8590580 orally (p.o.) at a dose of 20 mg/kg.

After a specified time, induce cognitive deficit using MK-801 (0.075 mg/kg,

intraperitoneally) and scopolamine (0.2 mg/kg, intraperitoneally).

Assess cognitive performance using an 8-arm radial maze test, measuring the number of

errors and total latency.

In Vivo Study of Anxiogenic-like Effects in Rats
Objective: To determine if ONO-8590580 induces anxiety-like behavior.

Animals: Male Sprague-Dawley rats.

Procedure:

Administer either vehicle, ONO-8590580 (20 mg/kg, p.o.), or a positive control (FG-7142,

15 mg/kg, i.p.).

After 1 hour, place the rats in an elevated plus-maze for 5 minutes.

Behavior is recorded and analyzed using a video tracking system.

Mandatory Visualization
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The following diagram illustrates a logical workflow for the safe handling of potent compounds

like ONO-8590580.

1. Planning & Risk Assessment

2. Engineering Controls Setup
(Fume Hood / Glove Box)

Proceed

3. Don Personal Protective Equipment (PPE)

Proceed

4. Compound Handling
(Weighing & Solution Prep)

Proceed

5. Experimental Procedure

Proceed

7. Waste Segregation & Labeling

Generate Waste

6. Decontamination of Surfaces & Equipment

Post-Experiment

Generate Waste

Proceed

8. Doff PPE

Proceed

9. Hazardous Waste Disposal

Final Disposal Dispose PPE
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Potent Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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